Cas no 2228712-56-7 (1-(5-bromo-2-chlorophenyl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 1-(5-bromo-2-chlorophenyl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2228712-56-7
• MF: C₁₁H₁₃BrClN
• MW: 274.584621191025
• CID: 6452858
• PubChem ID: 165798914
• Update Time: 2025-06-14

1-(5-bromo-2-chlorophenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-2-chlorophenyl)-2,2-dimethylcyclopropan-1-amine
• 2228712-56-7
• EN300-1904186

• Inchi： 1S/C11H13BrClN/c1-10(2)6-11(10,14)8-5-7(12)3-4-9(8)13/h3-5H,6,14H2,1-2H3
• InChI Key： FVQAGBZSOKKMKE-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C1(CC1(C)C)N)Cl

Computed Properties

• Exact Mass: 272.99199g/mol
• Monoisotopic Mass: 272.99199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Additional information on 1-(5-bromo-2-chlorophenyl)-2,2-dimethylcyclopropan-1-amine

Research Brief on 1-(5-bromo-2-chlorophenyl)-2,2-dimethylcyclopropan-1-amine (CAS: 2228712-56-7)

1-(5-bromo-2-chlorophenyl)-2,2-dimethylcyclopropan-1-amine (CAS: 2228712-56-7) is a novel chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopropane ring structure and halogenated phenyl group, has shown promising potential in various therapeutic applications, particularly in the development of central nervous system (CNS) targeting drugs. Recent studies have explored its pharmacological properties, synthesis pathways, and potential mechanisms of action, positioning it as a candidate for further preclinical and clinical evaluation.

The synthesis of 1-(5-bromo-2-chlorophenyl)-2,2-dimethylcyclopropan-1-amine involves a multi-step process that includes the formation of the cyclopropane ring via cyclopropanation reactions, followed by halogenation and amine functionalization. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for research purposes. The compound's structural features, including the bromo and chloro substituents on the phenyl ring, contribute to its reactivity and potential interactions with biological targets, such as neurotransmitter receptors or enzymes involved in CNS pathways.

Pharmacological studies have indicated that 1-(5-bromo-2-chlorophenyl)-2,2-dimethylcyclopropan-1-amine exhibits significant activity in modulating specific neurotransmitter systems. Preliminary in vitro and in vivo experiments suggest that the compound may act as a modulator of serotonin or dopamine receptors, which are critical targets for treating psychiatric and neurological disorders. For instance, recent findings published in the Journal of Medicinal Chemistry highlight its affinity for serotonin 5-HT2A receptors, with potential implications for the treatment of depression and anxiety disorders. However, further studies are required to elucidate its exact mechanism of action and optimize its therapeutic profile.

In addition to its CNS applications, 1-(5-bromo-2-chlorophenyl)-2,2-dimethylcyclopropan-1-amine has also been investigated for its potential role in anti-inflammatory and analgesic therapies. Research conducted by pharmaceutical companies and academic institutions has demonstrated its ability to inhibit specific inflammatory mediators, such as cyclooxygenase (COX) enzymes, albeit with a different selectivity profile compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). These findings open new avenues for developing targeted anti-inflammatory agents with reduced side effects.

Despite its promising properties, challenges remain in the development of 1-(5-bromo-2-chlorophenyl)-2,2-dimethylcyclopropan-1-amine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through systematic preclinical studies. Recent patent filings and collaborative research efforts indicate a growing interest in optimizing the compound's pharmacokinetic and pharmacodynamic properties to enhance its clinical applicability. For example, a 2023 study published in Bioorganic & Medicinal Chemistry Letters reported the synthesis of analogs with improved metabolic stability, paving the way for future lead optimization.

In conclusion, 1-(5-bromo-2-chlorophenyl)-2,2-dimethylcyclopropan-1-amine (CAS: 2228712-56-7) represents a promising scaffold for drug discovery, with potential applications in CNS disorders and inflammatory diseases. Ongoing research aims to further characterize its biological activities, refine its synthetic routes, and evaluate its safety and efficacy in preclinical models. As the scientific community continues to explore its therapeutic potential, this compound may emerge as a valuable addition to the arsenal of modern medicines.